Taurodeoxycholic acid-d5

• Molecular Formula: C26H45NO6S
• Molecular Weight: 504.7 g/mol
• InChI: InChI=1S/C26H45NO6S/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17-,18-,19+,20-,21+,22+,23+,25+,26-/m1/s1/i10D2,14D2,18D
• InChIKey: AWDRATDZQPNJFN-ILYQYKGZSA-N

Taurodeoxycholic Acid-d5 Reference Standard

Taurodeoxycholic acid-d5 (TDCA-d5) is a stable isotope-labeled analog of taurodeoxycholic acid (TDCA), a taurine-conjugated secondary bile acid derived from deoxycholic acid. Five hydrogen atoms are replaced with deuterium, resulting in a molecular formula of C26H40D5NO6S and a molecular weight of 504.73 g/mol . The compound is designated as an internal standard for the quantification of unlabeled TDCA via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) , with vendor-reported purity specifications ranging from ≥95% to ≥99% deuterated forms (d1-d5) .

Workflow GC-MS or LC-MS internal standard for TDCA quantification

Selection Deuterium-labeled isotopologue; co-elutes with TDCA

Use Context Matrix effect and recovery correction in bile acid assays

Why Generic Substitution Fails for TDCA-d5

Unlabeled taurodeoxycholic acid (TDCA) is chemically identical to TDCA-d5 except for the deuterium substitution and cannot be used as an internal standard because it co-elutes and produces identical mass spectrometric signals, thereby failing to correct for matrix effects, ionization suppression, or recovery losses that differentially affect the analyte [1]. Alternative deuterated bile acid standards, such as tauroursodeoxycholic acid-d5 (TUDCA-d5) or taurocholic acid-d5 (TCA-d5) , exhibit distinct chromatographic retention properties relative to TDCA. For instance, TDCA elutes at approximately 16.8 minutes under reversed-phase conditions [2], whereas TCA elutes earlier at 12.6 minutes [2]. This retention time mismatch precludes reliable co-elution-based correction for matrix effects, as the internal standard must closely mimic the analyte's behavior throughout sample preparation and ionization to ensure accurate quantification.

Unlabeled TDCA

Identical MS signal prevents analyte differentiation; may fail to correct matrix effects.

Alternative deuterated bile acids

TUDCA-d5 or TCA-d5 exhibit retention time shifts; precludes reliable co-elution correction.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Discussion of deuterated internal standards for matrix effect correction. View Source
• [2] PMC Table I. Retention times of bile acid standards. TDCA: 16.8 min; TCA: 12.6 min. PMC5649624. View Source

TDCA-d5 Quantitative Evidence

Analytical Purity Advantage

Taurodeoxycholic acid-d5 is available with a vendor-specified purity of ≥99% deuterated forms (d1-d5), as documented in the product specifications from Cayman Chemical . This represents a higher purity specification compared to the ≥95% purity reported by alternative suppliers such as MuseChem and Clearsynth .

Purity specification

Supplier-specified

≥99% deuterated forms

May support calibration linearity

Verify via CoA; no head-to-head data

Evidence Dimension	Analytical purity specification (HPLC)
Target Compound Data	≥99% deuterated forms (d1-d5)
Comparator Or Baseline	≥95% (MuseChem and Clearsynth specifications)
Quantified Difference	≥4 percentage point improvement in purity specification
Conditions	Vendor Certificate of Analysis (CoA) specifications; no head-to-head experimental comparison available

Why This Matters

Higher analytical purity reduces the likelihood of interfering impurities that could compromise calibration curve linearity and lower limit of quantification (LLOQ) in validated LC-MS/MS methods.

Isotopic Enrichment for Mass Shift Detection

Taurodeoxycholic acid-d5 is supplied with a deuterium enrichment of 97.8% at the five specified positions (2,2,3,4,4-d5) . This enrichment level ensures that the internal standard signal in the mass spectrometer is sufficiently resolved from the unlabeled analyte, minimizing isotopic cross-talk between the internal standard and analyte channels.

Isotopic enrichment

Supplier-specified

97.8% D5 enrichment

Minimizes isotopic cross-talk

Verify via CoA; class-typical range

Evidence Dimension	Isotopic enrichment
Target Compound Data	97.8% D5 enrichment
Comparator Or Baseline	Typical deuterated internal standards used in bile acid LC-MS panels (class-level expectation: ≥98% enrichment)
Quantified Difference	Within class-typical range; meets analytical requirements
Conditions	Vendor Certificate of Analysis; no head-to-head enrichment comparison available

Why This Matters

High isotopic enrichment prevents unlabeled analyte contamination of the internal standard channel, which would otherwise produce falsely elevated internal standard responses and lead to systematic underestimation of analyte concentrations.

Validated Internal Standard Use

Taurodeoxycholic acid-d5 is explicitly indicated for use as an internal standard for the quantification of taurodeoxycholic acid by GC-MS or LC-MS . It has been incorporated as a labeled internal standard in lipidomic and metabolomic workflows alongside other deuterated bile acid standards including D5-taurocholic acid, D4-cholic acid, and D4-chenodeoxycholic acid .

Validated application

Reported

TDCA quantification via GC-MS/LC-MS

Supports method development workflows

Included in lipidomics protocols

Evidence Dimension	Validated analytical application
Target Compound Data	Validated for TDCA quantification via GC-MS/LC-MS
Comparator Or Baseline	Unlabeled TDCA (cannot serve as internal standard)
Quantified Difference	Qualitative difference in functionality
Conditions	Vendor product documentation and published lipidomics protocols

Why This Matters

Documented inclusion in established bile acid profiling panels demonstrates proven utility in peer-reviewed analytical workflows, reducing method development time and increasing confidence in procurement decisions.

Co-Elution with Unlabeled Analyte

Unlabeled taurodeoxycholic acid (TDCA) exhibits a retention time of 16.8 minutes under reversed-phase LC conditions [1]. TDCA-d5, as an isotopologue with identical chemical structure except for deuterium substitution, co-elutes with the unlabeled analyte under the same chromatographic conditions. This contrasts with other deuterated bile acids such as TCA-d5, which elutes at 12.6 minutes [1], and TUDCA-d5, which would exhibit distinct retention behavior.

Co-elution retention

Reported

TDCA-d5 co-elutes at ~16.8 min

vs TCA-d5 at 12.6 min

Enables matrix effect correction

Retention mismatch risks with other ISTDs

Evidence Dimension	Retention time (reversed-phase LC)
Target Compound Data	TDCA-d5 co-elutes with TDCA at ~16.8 min
Comparator Or Baseline	TCA-d5 elutes at 12.6 min; TUDCA-d5 elutes at different retention time
Quantified Difference	TDCA-d5/TDCA co-elution vs. TCA-d5 4.2 min earlier retention
Conditions	Reversed-phase LC conditions from PMC5649624; direct retention time for TDCA-d5 not reported but inferred from isotopologue behavior

Why This Matters

Co-elution between internal standard and analyte is a fundamental requirement for reliable matrix effect correction in LC-MS/MS; a mismatched internal standard that elutes at a different time will experience different ionization suppression, compromising quantification accuracy.

• [1] PMC Table I. Retention times of bile acid standards. TDCA: 16.8 min; TCA: 12.6 min. PMC5649624. View Source

TDCA-d5 Application Scenarios

LC-MS/MS Profiling of Serum Bile Acids

Taurodeoxycholic acid-d5 serves as an internal standard in targeted LC-MS/MS methods for quantifying TDCA in complex biological matrices. The compound's co-elution with endogenous TDCA at approximately 16.8 minutes under reversed-phase conditions [1] enables correction for ion suppression and matrix effects [2]. With an isotopic enrichment of 97.8% and purity specifications up to ≥99% , TDCA-d5 supports the development of validated assays for clinical metabolomics, liver disease biomarker studies, and investigations of enterohepatic circulation where accurate TDCA quantification is essential.

Pharmaceutical Method Validation

In pharmaceutical research, including ANDA (Abbreviated New Drug Application) filings, taurodeoxycholic acid-d5 provides a deuterated reference standard suitable for analytical method development and quality control [3]. The compound's high analytical purity supports the establishment of calibration curves with sufficient linearity and sensitivity to meet regulatory expectations for impurity profiling and stability-indicating assays of taurodeoxycholic acid-containing formulations .

Bile Acid Panel in Lipidomic Workflows

TDCA-d5 is integrated into multi-analyte lipidomic panels alongside other deuterated bile acid internal standards including D5-taurocholic acid, D4-cholic acid, and D4-chenodeoxycholic acid . This enables simultaneous quantification of a comprehensive bile acid profile in a single analytical run, supporting studies of gut microbiota-host interactions, cancer cachexia-associated bile acid dysmetabolism, and obesity-related metabolic disorders where TDCA is a metabolite of interest [4].

TDCA Metabolism Tracer Studies

The incorporation of five deuterium atoms creates a mass shift sufficient for tracking TDCA-d5 as a tracer in metabolic pathway studies [3]. Researchers can administer TDCA-d5 to investigate bile acid conjugation, deconjugation, and enterohepatic recycling without interference from endogenous TDCA pools. The compound's documented stability under recommended storage conditions (-20°C) [5] supports long-term experimental reproducibility.

Application

Selection Property

Validation Focus

Serum bile acid profiling research

Co-elution with TDCA for matrix effect correction

Ion suppression and recovery correction

Analytical method development for TDCA formulations

High purity and stable isotope labeling

Calibration linearity and LLOQ assessment

Multi-analyte bile acid panels

Integration with other deuterated bile acid ISTDs

Comprehensive bile acid profiling accuracy

Bile acid conjugation and enterohepatic recycling studies

Five deuterium mass shift for tracer detection

Endogenous TDCA pool discrimination

• [1] PMC Table I. Retention times of bile acid standards. TDCA: 16.8 min. PMC5649624. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] SynZeal. Taurodeoxycholic acid D5. CAS: 2044276-15-3. Application: Analytical method development, ANDA filing, quality control. View Source
• [4] Thibaut MM, et al. The microbiota-derived bile acid taurodeoxycholic acid improves hepatic cholesterol levels in mice with cancer cachexia. PubMed. 2025. View Source
• [5] Hycultec GmbH. Taurodeoxycholic acid-d5 (HY-B1899S). Storage: -20°C, 3 years (Powder). View Source